Cas no 414637-23-3 (5-Chloro-2-nitro-4-(trifluoromethoxy)aniline)
414637-23-3 structure
Product Name:5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
CAS No:414637-23-3
MF:C7H4ClF3N2O3
MW:256.5665
CID:2951095
Update Time:2022-08-31
5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 5-氯-2-硝基-4-三氟甲氧基苯胺
- DNA (human clone UI-CF-DU1-aan-i-18-0-UI EST (expressed sequence tag))
- 5-chloro-2-nitro-4-(trifluoromethoxy)aniline
- 5-Chloro-2-nitro-4-trifluoromethoxy-phenylamine
- 3-chloro-6-nitro-4-(trifluoromethoxy)aniline
- 5-chloranyl-2-nitro-4-(trifluoromethyloxy)aniline
- 2-Amino-4-chloro-5-(trifluoromethoxy)nitrobenzene
- 4-Amino-2-chloro-5-nitro-alpha,alpha,alpha-trifluoroanisole
- C7H4ClF3N2O3
- 5-CHLORO-2-NITRO-4-TRIFLUOROMETHOXYANILINE
- 2-CHLORO-4-AMINO-5-NITRO-(TRIFLUOROMETHOXY)BENZENE
- AMY14553
- CL8925
- 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
-
- Inchi: 1S/C7H4ClF3N2O3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H,12H2
- InChI Key: NFVAJIPVDHPZKP-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C(C(=C([H])C=1OC(F)(F)F)[N+](=O)[O-])N([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- XLogP3: 3.4
- Topological Polar Surface Area: 81.1
5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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